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Compound of Interest

Compound Name: Amlobenz

CAS No.: 858669-53-1

Cat. No.: B12776156

Get Quote

Disclaimer: The compound "Amlobenz" is not a recognized chemical entity in publicly available

scientific literature. It may be a proprietary name, a novel compound not yet disclosed, or a

typographical error. However, "Amlobenz" is the brand name for a combination drug product

containing Amlodipine Besylate and Benazepril Hydrochloride.[1][2][3] This guide will focus on

the synthesis and characterization of Amlodipine Besylate, a widely used pharmaceutical

compound and a key component of Amlobenz. The methodologies and data presented herein

are based on established scientific literature for Amlodipine Besylate and serve as a

comprehensive example of a technical guide for a pharmaceutical substance.

Amlodipine is a dihydropyridine calcium antagonist used in the treatment of hypertension and

angina.[4][5] It functions by inhibiting the influx of calcium ions into vascular smooth muscle

and cardiac muscle, leading to vasodilation and a reduction in blood pressure.[4][6] The

besylate salt of amlodipine is the commonly used pharmaceutical form.[7]

Synthesis of Amlodipine Besylate
The most common and industrially significant method for synthesizing amlodipine is the

Hantzsch pyridine synthesis.[8] This multicomponent reaction involves the condensation of an
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aldehyde, a β-ketoester, and a source of ammonia.[8] A prevalent industrial route utilizes a

phthalimide-protected amino group to prevent side reactions, which is subsequently

deprotected to yield the final amlodipine molecule.[8][9]

Overall Synthesis Scheme
The synthesis can be broadly divided into two main stages:

Hantzsch Condensation: Formation of the protected intermediate, phthalimidoamlodipine.

Deprotection and Salt Formation: Removal of the phthalimide protecting group to yield

amlodipine free base, followed by salt formation with benzenesulfonic acid to produce

amlodipine besylate.

Experimental Protocols
Stage 1: Hantzsch Condensation for Phthalimidoamlodipine

Materials:

2-Chlorobenzaldehyde

Ethyl 4-(2-phthalimidoethoxy)acetoacetate

Methyl 3-aminocrotonate

Isopropyl alcohol (Solvent)

Piperidine (Catalyst)

Acetic acid

Procedure:

A solution of 2-chlorobenzaldehyde and ethyl 4-(2-phthalimidoethoxy)acetoacetate is

prepared in isopropyl alcohol at room temperature (20-25°C).[9]

A solution of piperidine in isopropyl alcohol is added dropwise to the mixture over a period

of 2 hours while maintaining the temperature.[9]
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The reaction mixture is stirred for an additional hour at the same temperature, followed by

2 hours at a slightly elevated temperature (35-40°C).[9]

The reaction is then quenched by the addition of acetic acid.[9]

Additional isopropyl alcohol is added, and the solution is cooled to 0-5°C to induce

crystallization of the phthalimidoamlodipine product.[9]

The crude product is isolated by filtration and purified by recrystallization from a suitable

solvent such as ethanol.[8]

Stage 2: Deprotection and Salt Formation

Materials:

Phthalimidoamlodipine

Methylamine (aqueous solution)

Ethanol (Solvent)

Benzenesulfonic acid

Procedure:

The purified phthalimidoamlodipine is suspended in a suitable solvent, and an aqueous

solution of methylamine is added.[8]

The reaction mixture is stirred at room temperature or with gentle heating. The progress of

the deprotection is monitored by Thin Layer Chromatography (TLC).[8]

Upon completion, the solvent is removed under reduced pressure. The residue is taken up

in an organic solvent, and the phthalhydrazide byproduct is removed by filtration.[8]

The filtrate containing the amlodipine free base is then treated with a solution of

benzenesulfonic acid in ethanol.[10]

The resulting amlodipine besylate salt precipitates out of the solution.
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The final product is isolated by filtration, washed with cold ethanol, and dried under

vacuum to yield high-purity amlodipine besylate.[10]

Synthesis Workflow Diagram
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Caption: Workflow for the two-stage synthesis of Amlodipine Besylate.
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Quantitative Synthesis Data
Parameter Value Reference

Overall Yield ~45% [11]

Purity (by HPLC) >99.5% [10]

Melting Range 195 - 204°C [12]

Characterization of Amlodipine Besylate
The structural elucidation and purity assessment of the synthesized Amlodipine Besylate are

performed using a combination of spectroscopic and chromatographic techniques.

Experimental Protocols for Characterization
High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of Amlodipine Besylate and to quantify any related

substances or impurities.

Method: A reverse-phase HPLC method is commonly employed.

Chromatographic Conditions:

Column: Hypersil BDS C18 (250mm x 4.6mm, 5µm) or equivalent.

Mobile Phase: A mixture of a buffer solution (e.g., 2.3 g/L ammonium acetate) and

methanol in a ratio of approximately 30:70.[10]

Flow Rate: 1.0 mL/min.

Detection Wavelength: 237 nm.[10]

Injection Volume: 20 µL.

Procedure: A solution of the synthesized Amlodipine Besylate is prepared in the mobile

phase and injected into the HPLC system. The retention time and peak area of the main

peak are compared with a reference standard.
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Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the Amlodipine Besylate molecule.

Method: The sample is analyzed using an FTIR spectrometer, typically with an Attenuated

Total Reflectance (ATR) accessory.

Procedure: A small amount of the powdered sample is placed on the ATR crystal. The

spectrum is recorded over a range of 4000-400 cm⁻¹.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the detailed molecular structure of Amlodipine Besylate by analyzing

the chemical environment of its protons (¹H NMR) and carbon atoms (¹³C NMR).

Method: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆) and

analyzed using an NMR spectrometer.

Procedure: ¹H and ¹³C NMR spectra are acquired. The chemical shifts (δ), coupling

constants (J), and integration values are analyzed to confirm the structure.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of Amlodipine Besylate and to aid in structural

elucidation by analyzing its fragmentation pattern.

Method: Electrospray Ionization (ESI) is a common technique used for this type of molecule.

Procedure: A dilute solution of the sample is introduced into the mass spectrometer. The

mass-to-charge ratio (m/z) of the molecular ion and its fragments are recorded.

Characterization Workflow Diagram
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Caption: Workflow for the analytical characterization of Amlodipine Besylate.

Quantitative Characterization Data
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Technique Parameter Characteristic Data Reference

FTIR (cm⁻¹)
N-H stretching

(amine)
~3552, 3592 [14]

C=O stretching (ester) ~1676 - 1689 [13][14]

S=O stretching

(sulfonate)
~1207 [14]

C-O-C stretching

(ether)
~1039 [14]

¹H NMR (DMSO-d₆, δ

ppm)
Aromatic Protons 7.0 - 7.8 [11][15]

Dihydropyridine NH ~8.5 [15]

Methoxy Protons (-

OCH₃)
~3.5 [15]

Ethoxy Protons (-

OCH₂CH₃)
~1.1 (t), ~4.0 (q) [15]

Mass Spec (ESI-MS)
[M+H]⁺ (Amlodipine

base)
m/z 409.1 [16]

Molecular Weight

(Besylate)
567.1 g/mol [1][7]

Mechanism of Action: Signaling Pathway
Amlodipine is a long-acting calcium channel antagonist that selectively inhibits the influx of

calcium ions (Ca²⁺) across cell membranes.[6] It has a greater effect on vascular smooth

muscle cells than on cardiac muscle cells.[4] This inhibition of calcium influx leads to

vasodilation and a reduction in peripheral vascular resistance, thereby lowering blood pressure.

[6]
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Caption: Amlodipine's mechanism of action via L-type calcium channel blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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